Cas no 592552-43-7 (3-amino-4-(2-hydroxyethoxy)benzonitrile)

• Product Name: 3-amino-4-(2-hydroxyethoxy)benzonitrile
• CAS No: 592552-43-7
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 1617147
• PubChem ID: 43518297
• Update Time: 2025-05-20

3-amino-4-(2-hydroxyethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-amino-4-(2-hydroxyethoxy)-
• 3-amino-4-(2-hydroxyethoxy)benzonitrile
• 592552-43-7
• EN300-1295828
• 3-Amino-4-(2-hydroxyethoxy)-benzonitrile
• A1-11299
• 3-Amino-4-(2-hydroxy-ethoxy)-benzonitrile
• SCHEMBL15145964
• VZWCUYJCROJGSS-UHFFFAOYSA-N
• DA-04580

• Inchi： 1S/C9H10N2O2/c10-6-7-1-2-9(8(11)5-7)13-4-3-12/h1-2,5,12H,3-4,11H2
• InChI Key： VZWCUYJCROJGSS-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(C#N)=CC=1N

Computed Properties

• Exact Mass: 178.0743
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• PSA: 79.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-amino-4-(2-hydroxyethoxy)benzonitrile

3-Amino-4-(2-Hydroxyethoxy)Benzonitrile: A Comprehensive Overview

The compound 3-amino-4-(2-hydroxyethoxy)benzonitrile (CAS No. 592552-43-7) is a versatile and intriguing molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its diverse applications and promising research outcomes. In this article, we delve into the properties, synthesis, applications, and recent advancements associated with 3-amino-4-(2-hydroxyethoxy)benzonitrile, providing a comprehensive understanding of its significance in modern chemical research.

Structure and Properties: The molecular structure of 3-amino-4-(2-hydroxyethoxy)benzonitrile consists of a benzene ring substituted with an amino group (-NH₂) at the 3-position and a hydroxyethoxy group (-OCH₂CH₂OH) at the 4-position. Additionally, the benzene ring is functionalized with a nitrile group (-CN), which imparts unique electronic properties to the molecule. This combination of functional groups renders the compound highly reactive and capable of participating in various chemical transformations. The presence of hydroxyl (-OH) groups in the hydroxyethoxy substituent introduces hydrogen bonding capabilities, enhancing the compound's solubility in polar solvents and its interaction with biological systems.

Synthesis and Optimization: The synthesis of 3-amino-4-(2-hydroxyethoxy)benzonitrile involves a series of well-established organic reactions, including nucleophilic substitutions, amide formations, and oxidations. Researchers have optimized the synthesis pathways to improve yield and purity, often employing catalytic systems or microwave-assisted techniques to accelerate reaction rates. Recent studies have focused on green chemistry approaches, such as using biodegradable solvents or enzymatic catalysts, to minimize environmental impact during the synthesis process.

Applications in Pharmacology: One of the most promising applications of 3-amino-4-(2-hydroxyethoxy)benzonitrile lies in its potential as a lead compound in drug discovery. The molecule's structural features make it an attractive candidate for designing bioactive agents targeting various diseases. For instance, its nitrile group can be converted into amides or ureas, which are common motifs in pharmaceuticals. Recent research has explored its role as a precursor for anti-inflammatory agents, where the hydroxyethoxy group contributes to improved bioavailability and reduced toxicity.

Environmental Considerations: In addition to its pharmacological applications, 3-amino-4-(2-hydroxyethoxy)benzonitrile has been studied for its environmental impact. Researchers have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that the compound can be effectively metabolized by microorganisms in wastewater treatment systems. This finding is particularly relevant for industries seeking eco-friendly alternatives for chemical intermediates.

Recent Research Advances: Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 3-amino-4-(2-hydroxyethoxy)benzonitrile with unprecedented accuracy. Quantum mechanical calculations have provided insights into its π-electron distribution and reactivity towards electrophilic substitution reactions. Furthermore, machine learning algorithms have been employed to identify novel synthetic routes for this compound, reducing costs and improving efficiency.

Conclusion: 3-Amino-4-(2-hydroxyethoxy)benzonitrile (CAS No. 592552-43-7) stands as a testament to the ingenuity of modern chemical research. Its unique structure, versatile functional groups, and wide-ranging applications make it a valuable compound in both academic and industrial settings. As research continues to uncover new potentials for this molecule, it is poised to play an increasingly important role in advancing drug discovery, environmental science, and sustainable chemistry practices.